Cas no 53645-75-3 (1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl-)
53645-75-3 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl-
CAS No:53645-75-3
MF:C14H14N4
MW:238.28776216507
CID:356782
PubChem ID:12332539
Update Time:2025-04-19
1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl-
- 1-phenyl-4-propan-2-ylpyrazolo[3,4-d]pyrimidine
- 1-Phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine
- DTXSID00490740
- 4-isopropyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
- SCHEMBL24392129
- 53645-75-3
-
- Inchi: 1S/C14H14N4/c1-10(2)13-12-8-17-18(14(12)16-9-15-13)11-6-4-3-5-7-11/h3-10H,1-2H3
- InChI Key: FLMJWKVIQQAUCI-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2)C2=C(C=N1)C(C(C)C)=NC=N2
Computed Properties
- Exact Mass: 238.12202
- Monoisotopic Mass: 238.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- PSA: 43.6
1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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